Cas no 91138-00-0 (5-methyl-1-phenyl-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-1-phenyl-pyrazole-4-carboxylic acid
• CAS No: 91138-00-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00067831
• CID: 91033
• PubChem ID: 145221
• Update Time: 2025-05-20

5-methyl-1-phenyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenylpyrazole-4-carboxylic acid
• 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• 3-Methyl-2-phenyl-4-pyrazolecarboxylic acid
• 3-Methyl-2-phenylpyrazole-4-carboxylic acid
• 5-Methyl-1-phenylpyr
• 5-Methyl-1-Phenyl-Pyrazole-4-Carboxylic Acid
• USSMIQWDLWJQDQ-UHFFFAOYSA-N
• 9FH
• CDS1_000125
• Maybridge1_002413
• 5-Methyl-1-Phenyl-1h-Pyrazole-4-CarboxylicAcid
• DivK1c_001165
• HMS548F15
• HMS3440L15
• SBB005428
• BBL013306
• STK505593
• KM29
• 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (ACI)
• Pyrazole-4-carboxylic acid, 5-methyl-1-phenyl- (6CI, 7CI)
• EN300-24271
• SCHEMBL27405
• 91138-00-0
• CHEMBL5081820
• FS-1463
• M2692
• F2135-0529
• 1-phenyl-5-methylpyrazole-4-carboxylic acid
• AKOS000200492
• SY050067
• 3-Methyl-2-phenyl-4-pyrazolecarboxylic acid, 97%
• AE-842/32631016
• DTXCID20160913
• 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic Acid;
• 6a-9-Difluoroprednisolone-17-Carboxylate
• DB-057241
• DTXSID00238422
• T73062
• MFCD00067831
• SDCCGMLS-0065986.P001
• 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid #
• CCG-131439
• 1H-Pyrazole-4-carboxylicacid,5-methyl-1-phenyl-
• Z57111831
• OSM-S-24
• J-517737
• 5-methyl-1-phenyl-pyrazole-4-carboxylic acid

• MDL： MFCD00067831
• Inchi： 1S/C11H10N2O2/c1-8-10(11(14)15)7-12-13(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
• InChI Key： USSMIQWDLWJQDQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2C=CC=CC=2)N=C1)O
• BRN： 162776

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: White to light brown solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 382.9±22.0 °C at 760 mmHg
• Flash Point: 185.4±22.3 °C
• Refractive Index: 1.617
• PSA: 55.12000
• LogP: 1.87890
• λmax: 239(EtOH aq)(lit.)
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-methyl-1-phenyl-pyrazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-methyl-1-phenyl-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-Methyl-1-Phenyl-Pyrazole-4-Carboxylic Acid (CAS No. 91138-00-0)

5-Methyl-1-phenyl-pyrazole-4-carboxylic acid (CAS No. 91138-00-0) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The pyrazole core, combined with the carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its derivatives for their bioactive properties, particularly in drug discovery and crop protection.

One of the key reasons for the growing interest in 5-methyl-1-phenyl-pyrazole-4-carboxylic acid is its role as a building block in medicinal chemistry. The compound's methyl and phenyl substituents enhance its stability and reactivity, making it suitable for various chemical modifications. Recent studies have highlighted its potential in developing anti-inflammatory and antimicrobial agents, aligning with the global demand for novel therapeutics. Additionally, its carboxylic acid group allows for easy conjugation with other molecules, further expanding its utility in synthetic chemistry.

From an industrial perspective, CAS No. 91138-00-0 is often utilized in the synthesis of advanced materials and specialty chemicals. Its compatibility with multiple reaction conditions makes it a preferred choice for manufacturers aiming to produce high-value intermediates. The compound's pyrazole ring is particularly noteworthy for its ability to impart thermal and chemical stability to final products, a feature highly sought after in material science applications. This has led to its inclusion in formulations for coatings, adhesives, and other performance chemicals.

In the context of environmental sustainability, 5-methyl-1-phenyl-pyrazole-4-carboxylic acid is being studied for its biodegradability and eco-friendly potential. With increasing regulatory pressures on chemical industries to adopt greener practices, this compound's moderate environmental footprint positions it as a viable alternative to more hazardous substances. Researchers are also investigating its use in green chemistry initiatives, where its carboxylic acid functionality can be leveraged to create water-soluble derivatives with reduced toxicity.

The analytical characterization of CAS No. 91138-00-0 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for its applications in sensitive fields like pharmaceuticals. The compound's methyl and phenyl groups produce distinct spectral signatures, facilitating accurate identification and quality control. This level of precision is essential for meeting stringent industry standards and regulatory requirements.

Market trends indicate a rising demand for 5-methyl-1-phenyl-pyrazole-4-carboxylic acid, driven by its expanding applications in life sciences and materials engineering. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. Its pyrazole backbone is also being explored in the development of electronic materials, further diversifying its market potential. As innovation continues, this compound is expected to play a pivotal role in emerging technologies.

For researchers and professionals seeking reliable information on CAS No. 91138-00-0, it is crucial to consult peer-reviewed journals and technical datasheets. The compound's safety profile, handling guidelines, and storage conditions are well-documented, ensuring safe and effective use in laboratory and industrial settings. Its carboxylic acid group requires careful handling to avoid unnecessary exposure, emphasizing the importance of adhering to best practices in chemical management.

In summary, 5-methyl-1-phenyl-pyrazole-4-carboxylic acid (CAS No. 91138-00-0) is a multifaceted compound with significant scientific and industrial relevance. Its structural features, including the methyl, phenyl, and carboxylic acid moieties, contribute to its wide-ranging applications. As research progresses, this compound is poised to become even more integral to advancements in chemistry and related fields, offering solutions to some of today's most pressing challenges.